Cas no 2171289-31-7 ((2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• CAS No: 2171289-31-7
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5993061
• PubChem ID: 165517838
• Update Time: 2025-06-10

(2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid
• 2171289-31-7
• (2S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-hydroxypropanoic acid
• EN300-1505179

• Inchi： 1S/C25H22N2O6/c28-22(24(30)31)13-26-23(29)19-11-5-6-12-21(19)27-25(32)33-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22,28H,13-14H2,(H,26,29)(H,27,32)(H,30,31)/t22-/m0/s1
• InChI Key： IGKGYOWAKDUJFI-QFIPXVFZSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid

Introduction to (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid (CAS No. 2171289-31-7)

(2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid (CAS No. 2171289-31-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and is characterized by its unique structural features, including a hydroxypropanoic acid moiety and an Fmoc-protected amino group. The compound's structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The hydroxypropanoic acid moiety in the compound plays a crucial role in its chemical reactivity and biological activity. This functional group can participate in various chemical reactions, such as esterification, amidation, and condensation, making it a versatile building block in organic synthesis. Additionally, the presence of the Fmoc protecting group allows for selective deprotection under mild conditions, which is essential for the stepwise synthesis of complex peptides and proteins.

Recent studies have highlighted the potential applications of (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid in drug discovery and development. For instance, researchers at the University of California, San Francisco, have reported that this compound can be used as a key intermediate in the synthesis of novel antiviral agents. The unique combination of the Fmoc protecting group and the hydroxypropanoic acid moiety allows for precise control over the stereochemistry and reactivity of the final products, which is critical for optimizing their pharmacological properties.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University demonstrated that (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid can be effectively utilized in the development of targeted cancer therapies. The compound's ability to form stable amide bonds with specific amino acids makes it an ideal candidate for conjugating therapeutic payloads to targeting moieties, such as antibodies or peptides. This approach has shown promising results in preclinical studies, where the conjugates exhibited enhanced tumor specificity and reduced systemic toxicity compared to traditional chemotherapy agents.

The structural complexity of (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid also makes it a valuable tool for studying protein-protein interactions and enzyme inhibition. Researchers at the Max Planck Institute have used this compound to probe the binding sites of key enzymes involved in metabolic pathways, providing insights into their mechanisms of action and potential targets for drug design. The ability to selectively modify specific residues within proteins using this compound has opened new avenues for understanding complex biological processes at the molecular level.

Moreover, the synthetic versatility of (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid has led to its application in combinatorial chemistry and high-throughput screening. By systematically varying the substituents on the hydroxypropanoic acid moiety or modifying the Fmoc protecting group, researchers can rapidly generate large libraries of structurally diverse compounds for testing against various biological targets. This approach has accelerated the discovery of lead compounds with improved potency and selectivity.

In conclusion, (2S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-hydroxypropanoic acid (CAS No. 2171289-31-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for developing novel therapeutics and advancing our understanding of complex biological systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in driving innovation in drug discovery and development.